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Compound of Interest

2-Chloro-3,5-
Compound Name:

dinitrobenzotrifluoride
CAS No.: 392-95-0

Cat. No.: B120725

Get Quote

An In-depth Technical Guide to 2-Chloro-3,5-
dinitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,
physicochemical properties, and toxicological profile of 2-Chloro-3,5-dinitrobenzotrifluoride.
The information is compiled and presented to meet the needs of researchers, scientists, and
professionals in drug development, with a focus on clarity, data accessibility, and detailed
methodologies.

Chemical Identification and Physical Properties

2-Chloro-3,5-dinitrobenzotrifluoride is a chlorinated and nitrated derivative of toluene with a
trifluoromethyl group. Its chemical structure and key identifiers are presented below.
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Chemical Name

2-Chloro-3,5-dinitrobenzotrifluoride

Synonyms 2-Chloro-1,5-dinitro-3-(trifluoromethyl)benzene
CAS Number 392-95-0[1]
Molecular Formula C7H2CIF3N204[2][3]

Molecular Weight 270.55 g/mol [3][4]
White to light yellow crystalline powder or
Appearance .
solid[5][6]
Melting Point 62-64 °C[2][5][6][7]
Boiling Point 250 °C[2][7]
Density 1.706 g/cm3 (predicted)[2]
. Insoluble in water. Soluble in chloroform and
Solubility

methanol.[2][5][6][7]

Vapor Pressure

28 mmHg at 25°C[2]

Hazard Identification and Classification

This chemical is classified as hazardous. The following table summarizes its hazard statements

and classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin[1]
Acute Toxicity, Inhalation Category 4 Harmful if inhaled[1]

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Eye

Irritation

Category 1

Causes serious eye damage[1]

Specific target organ toxicity

(single exposure)

Category 3

May cause respiratory
irritation[8]

GHS Pictograms:
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Water Solubility (OECD 105)

Sample + Water | Equilibration (e.g., Shake Flask) »-| Phase Separation #-| Concentration Analysis of Aqueous Phase

Boiling Point Determination (OECD 103)

Sample in Ebulliometer #| Gradual Heating | Vapor-Liquid Equilibrium »| Temperature Measurement

Melting Point Determination (OECD 102)

Sample Preparation »-| Capillary Method Instrument | Controlled Heating »-| Visual Observation of Phase Change
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Start

!

Prepare Salmonella typhimurium strains

'

Prepare S9 metabolic activation mix

'

Expose bacteria to test compound
(with and without S9)

'

Plate on histidine-deficient agar

'

Incubate for 48-72 hours

'

Count revertant colonies

'

Analyze for dose-dependent increase

'

End
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

~ / N\ .

n Remove contaminated clothing. Pr— 0 7 A Do NOT induce vomiting.
Move to fresh air. — . Rinse immediately with plenty of water for at least 15 minutes. .
. . . . ‘Wash skin with plenty of water for at least 15 minutes. . y . ) Drink plenty of water.
Seek immediate medical attention. b ) . . Seek immediate medical attention. q 5 . q
Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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